Cas no 6314-45-0 ((2Z)-4-[(1-methylethyl)amino]-4-oxobut-2-enoic acid)

• Product Name: (2Z)-4-[(1-methylethyl)amino]-4-oxobut-2-enoic acid
• CAS No: 6314-45-0
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 958830
• PubChem ID: 5355546
• Update Time: 2025-04-19

(2Z)-4-[(1-methylethyl)amino]-4-oxobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2Z)-4-[(1-methylethyl)amino]-4-oxobut-2-enoic acid
• (Z)-4-oxo-4-(propan-2-ylamino)but-2-enoic acid
• (Z)-3-Isopropylcarbamoyl-acrylic acid
• Maleamic acid,N-isopropyl
• Maleinsaeure-mono-isopropylamid
• Maleinsaeuremono-N-isopropylamid
• N-(isopropyl)maleamic acid
• N-Isopropyl-maleamidsaeure
• N-Isopropyl-maleinamidsaeure
• N-iso-Propylmaleinsaeuremonoamid
• NSC-39721
• Maleamic acid, N-isopropyl-
• DTXSID90417981
• 4-(ISOPROPYLAMINO)-4-OXO-2-BUTENOIC ACID
• 6314-45-0
• N-isopropylmaleamic acid
• SCHEMBL10823780
• NSC52608
• AKOS002845377
• NSC-52608
• NSC39721

• Inchi： 1S/C7H11NO3/c1-5(2)8-6(9)3-4-7(10)11/h3-5H,1-2H3,(H,8,9)(H,10,11)/b4-3-
• InChI Key： HPDQADRQTVTWTP-ARJAWSKDSA-N
• SMILES： O=C(/C=C\C(=O)O)NC(C)C

Computed Properties

• Exact Mass: 157.07400
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.40000
• LogP: 0.54270